Cas no 62413-96-1 (caryophyllen-3-one)
caryophyllen-3-one structure
Product Name:caryophyllen-3-one
CAS No:62413-96-1
MF:C15H22O
MW:218.334584712982
CID:2003840
PubChem ID:5352041
Update Time:2025-04-21
caryophyllen-3-one Chemical and Physical Properties
Names and Identifiers
-
- caryophyllen-3-one
- (1R,4Z,9S)-4,11,11-Trimethyl-8-methylenebicyclo[7.2.0]undec-4-en-3-one
- Bicyclo(7.2.0)undec-4-en-3-one, 4,11,11-trimethyl-8-methylene-, (1R,4E,9S)-
- NSC314035
- NS00093982
- NSC 314035
- Q27896271
- DB-200071
- O9R6KL2I9S
- Buddledin D
- (1R,4E,9S)-4,11,11-TRIMETHYL-8-METHYLENEBICYCLO(7.2.0)UNDEC-4-EN-3-ONE
- NSC-314035
- 62346-22-9
- 62413-96-1
- Buddledin C
- CHEMBL464833
- UNII-O9R6KL2I9S
-
- Inchi： 1S/C15H22O/c1-10-6-5-7-11(2)14(16)8-13-12(10)9-15(13,3)4/h7,12-13H,1,5-6,8-9H2,2-4H3
- InChI Key： KXSUIPOSVGSLQP-UHFFFAOYSA-N
- SMILES： CC1C(=O)CC2C(CC2(C)C)C(=C)CCC=1
Computed Properties
- Exact Mass: 218.167065321Da
- Monoisotopic Mass: 218.167065321Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
caryophyllen-3-one Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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